Cas no 106867-84-9 (Benzo[b]thiophen-3(2H)-one,5-(1,1-dimethylbutyl)-2-[5-(1,1-dimethylpropyl)-3-oxobenzo[b]thien-2(3H)-ylidene]-)

• Product Name: Benzo[b]thiophen-3(2H)-one,5-(1,1-dimethylbutyl)-2-[5-(1,1-dimethylpropyl)-3-oxobenzo[b]thien-2(3H)-ylidene]-
• CAS No: 106867-84-9
• MF: C₂₇H₃₀O₂S₂
• MW: 450.655905246735
• CID: 1181417
• Update Time: 2024-08-03

Benzo[b]thiophen-3(2H)-one,5-(1,1-dimethylbutyl)-2-[5-(1,1-dimethylpropyl)-3-oxobenzo[b]thien-2(3H)-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one,5-(1,1-dimethylbutyl)-2-[5-(1,1-dimethylpropyl)-3-oxobenzo[b]thien-2(3H)-ylidene]-
• Benzo[b]thiophen-3(2H)-one, 5-(1,1-dimethylbutyl)-2-[5-(1,1-dimethylpropyl)-3-oxobenzo[b]thien-2(3H)-ylidene]-

• Inchi： 1S/C27H30O2S2/c1-7-13-27(5,6)17-10-12-21-19(15-17)23(29)25(31-21)24-22(28)18-14-16(26(3,4)8-2)9-11-20(18)30-24/h9-12,14-15H,7-8,13H2,1-6H3
• InChI Key： ADIVXAGVSAJBJF-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(C)(C)CCC)C=C1C(=O)C(=C1SC3=CC=C(C(C)(C)CC)C=C3C1=O)S2

Computed Properties

• Exact Mass: 450.1689

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 528.3±50.0 °C(Predicted)
• PSA: 34.14